Cas no 55212-71-0 (2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide)

• Product Name: 2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide
• CAS No: 55212-71-0
• MF: C₄H₈BrNO₂S
• MW: 214.080819129944
• CID: 1063635
• PubChem ID: 71316245
• Update Time: 2025-07-14

2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide
• 1,1-dioxo-2,3-dihydrothiophen-3-amine,hydrobromide
• 2,3-Dihydro-3-thiophenamine 1,1-Dioxide Hydrobromide
• DTXSID90747674
• 1,1-Dioxo-2,3-dihydrothiophen-3-amine;hydrobromide
• 55212-71-0
• 3-Amino-2,3-dihydro-1H-1lambda~6~-thiophene-1,1-dione--hydrogen bromide (1/1)

• Inchi： 1S/C4H7NO2S.BrH/c5-4-1-2-8(6,7)3-4;/h1-2,4H,3,5H2;1H
• InChI Key： VZGVZHZASACFEO-UHFFFAOYSA-N
• SMILES： Br.S1(C=CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 212.94600
• Monoisotopic Mass: 212.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 1.99500

Additional information on 2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide

Introduction to 2,3-Dihydro-3-thiophenine 1,1-Dioxide Hydrobromide (CAS No. 55212-71-0) and Its Emerging Applications in Chemical Biology

2,3-Dihydro-3-thiophenine 1,1-dioxide hydrobromide, identified by the chemical abstracts service number CAS No. 55212-71-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiophene derivatives family, characterized by a sulfur-containing five-membered aromatic ring, which is a common motif in many biologically active molecules. The presence of a dioxide moiety and a hydrobromide salt form further enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry and drug development.

The dihydro-3-thiophenine 1,1-dioxide core structure is particularly noteworthy for its ability to engage in multiple hydrogen bonding interactions, a property that has been exploited in the design of novel molecular recognition systems. Recent studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting various biological pathways. Specifically, the compound has shown promise in modulating enzyme activity and interacting with nucleic acid structures, which are critical for therapeutic intervention.

In the realm of medicinal chemistry, the hydrobromide salt form of this compound offers several advantages over its free base counterpart. The bromide anion enhances the compound's stability under physiological conditions and improves its pharmacokinetic profile. This has led to increased interest in exploring its applications in drug formulations designed for oral or intravenous administration. Preliminary pharmacological studies have suggested that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them candidates for treating chronic inflammatory diseases and oxidative stress-related disorders.

One of the most exciting developments in the study of 2,3-dihydro-3-thiophenine 1,1-dioxide hydrobromide is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive sites to introduce various functional groups, leading to the development of novel analogs with enhanced biological activity. For instance, modifications at the thiophene ring have been shown to influence binding affinity to specific protein targets, opening up avenues for designing highly selective drugs.

The compound's unique electronic properties also make it an attractive candidate for materials science applications. The conjugated system within the thiophene dioxide moiety allows for efficient charge transfer processes, which are essential for applications in organic electronics and photovoltaic devices. Recent advances in this area have demonstrated that incorporating 2,3-dihydro-3-thiophenine 1,1-dioxide hydrobromide into polymer matrices can improve charge transport efficiency, potentially leading to more sustainable energy solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 55212-71-0 involves multi-step organic transformations that highlight its versatility as a building block. The synthesis typically begins with the formation of the thiophene ring followed by oxidation and functionalization steps to introduce the dioxide group. The final step involves salt formation with hydrobromic acid, which not only enhances stability but also facilitates purification and handling. These synthetic strategies have been optimized over recent years to improve yield and scalability, making it more accessible for industrial applications.

The growing interest in thiophene derivatives like 2,3-dihydro-3-thiophenine 1,1-dioxide hydrobromide has spurred numerous computational studies aimed at understanding their molecular interactions at an atomic level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how these compounds interact with biological targets. These findings have informed the design of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 2,3-dihydro-3-thiophenine 1,1-dioxide hydrobromide (CAS No. 55212-71-0) represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural features offer opportunities for developing innovative drugs and advanced materials. As research continues to uncover new aspects of its reactivity and biological activity, this compound is poised to play an increasingly important role in future scientific advancements.